N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[(E)-3-methylsulfonylprop-2-enyl]-4-phenylbenzamide
• InChI: InChI=1S/C17H17NO3S/c1-22(20,21)13-5-12-18-17(19)16-10-8-15(9-11-16)14-6-3-2-4-7-14/h2-11,13H,12H2,1H3,(H,18,19)/b13-5+
• InChI Key: MZAIRRGTOOAJNV-WLRTZDKTSA-N
• Canonical SMILES: CS(=O)(=O)C=CCNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Isomeric SMILES: CS(=O)(=O)/C=C/CNC(=O)C1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

“N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-[1,1’-biphenyl]-4-carboxamide” is an organic compound. It is used as an anti-inflammatory agent.

Chemical Reactions Analysis

Biphenyl-based compounds undergo various chemical reactions. For instance, they can undergo Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions. The specific chemical reactions involving “N-[(2E)-3-methanesulfonylprop-2-en-1-yl]-[1,1’-biphenyl]-4-carboxamide” are not detailed in the available resources.

Scientific Research Applications

MS-BP-4 has been studied for its potential applications in various scientific research fields. It has been used as a model compound to study the structure-activity relationships of related compounds, and has been used to study the effects of various environmental factors on the structure and stability of compounds. Additionally, it has been used to study the effects of different solvents on the solubility of compounds, as well as to study the effects of different catalysts on the rate of reaction.

Mechanism of Action

The exact mechanism of action of MS-BP-4 is not yet fully understood. However, it is believed that the compound works by binding to specific proteins in the body, which then triggers a cascade of biochemical reactions that ultimately lead to the desired effects. Additionally, the compound is believed to interact with certain receptors in the body, which can lead to changes in the expression of certain genes.
Biochemical and Physiological Effects
MS-BP-4 has been found to possess a variety of biochemical and physiological effects. In laboratory experiments, the compound has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. Additionally, it has been found to possess neuroprotective properties, and has been shown to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The use of MS-BP-4 in laboratory experiments has several advantages and limitations. One of the main advantages of using the compound is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, the compound has a wide range of potential applications, and can be used to study a variety of biological processes. On the other hand, the compound is not very stable and can degrade quickly in certain conditions. Additionally, the compound can be toxic at high concentrations, and can potentially have adverse effects on certain organisms.

Future Directions

The potential applications of MS-BP-4 are still being explored, and there are many potential future directions for research. One potential avenue of research is to further explore the compound’s ability to interact with certain proteins and receptors in the body, as this could lead to new treatments for various diseases. Additionally, further research into the compound’s anti-inflammatory, antioxidant, and neuroprotective properties could lead to new treatments for a variety of conditions. Finally, further exploration of the compound’s effects on gene expression could lead to new insights into the mechanisms of various diseases.

Synthesis Methods

MS-BP-4 can be synthesized from a variety of starting materials. The most common synthesis method involves the reaction of 4-bromobenzonitrile with 3-methanesulfonylprop-2-en-1-yl acetate in the presence of a base, such as sodium carbonate. The reaction is typically carried out at a temperature of 80-90°C for 4-6 hours, and the resulting product is then purified using column chromatography.